(E)-N-[(2,6-dichlorophenyl)methoxy]-1-[1-[3-[4-[(E)-(2,6-dichlorophenyl)methoxyiminomethyl]pyridin-1-ium-1-yl]propyl]pyridin-1-ium-4-yl]methanimine

• Molecular Formula: C29H26Cl4N4O2+2
• Molecular Weight: 604.3 g/mol
• IUPAC Name: (Z)-N-[(2,6-dichlorophenyl)methoxy]-1-[1-[3-[4-[(Z)-(2,6-dichlorophenyl)methoxyiminomethyl]pyridin-1-ium-1-yl]propyl]pyridin-1-ium-4-yl]methanimine
• InChI: InChI=1S/C29H26Cl4N4O2/c30-26-4-1-5-27(31)24(26)20-38-34-18-22-8-14-36(15-9-22)12-3-13-37-16-10-23(11-17-37)19-35-39-21-25-28(32)6-2-7-29(25)33/h1-2,4-11,14-19H,3,12-13,20-21H2/q+2/b34-18-,35-19-
• InChI Key: RAHLDBGBLYIYDN-OQWDZDEYSA-N
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)CO/N=C\C2=CC=[N+](C=C2)CCC[N+]3=CC=C(C=C3)/C=N\OCC4=C(C=CC=C4Cl)Cl)Cl
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CON=CC2=CC=[N+](C=C2)CCC[N+]3=CC=C(C=C3)C=NOCC4=C(C=CC=C4Cl)Cl)Cl

Description

Duo3 is a synthetic organic compound with the IUPAC name (E)-N-[(2,6-dichlorophenyl)methoxy]-1-[1-[3-[4-[(E)-(2,6-dichlorophenyl)methoxyiminomethyl]pyridin-1-ium-1-yl]propyl]pyridin-1-ium-4-yl]methanimine

Preparation Methods

The synthesis of Duo3 involves several steps, starting with the preparation of the intermediate compounds. The reaction conditions typically include the use of specific reagents and catalysts to facilitate the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

Duo3 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Duo3 has a wide range of scientific research applications. In chemistry, it is used as a ligand in coordination chemistry and catalysis. In biology, it is studied for its potential as a therapeutic agent due to its interaction with specific molecular targets. In medicine, it is being investigated for its potential use in treating various diseases. In industry, Duo3 is used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of Duo3 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. This can lead to changes in cellular processes and ultimately result in the desired therapeutic or chemical effects .

Comparison with Similar Compounds

Duo3 is unique compared to other similar compounds due to its specific chemical structure and properties. Similar compounds include other synthetic organic ligands with comparable molecular frameworks.